Cas no 1805235-90-8 (Ethyl 2-chloromethyl-3-cyano-4-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-chloromethyl-3-cyano-4-(trifluoromethyl)phenylacetate
• CAS No: 1805235-90-8
• MF: C₁₃H₁₁ClF₃NO₂
• MW: 305.680153131485
• CID: 4981232
• Update Time: 2025-10-29

Ethyl 2-chloromethyl-3-cyano-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-3-cyano-4-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H11ClF3NO2/c1-2-20-12(19)5-8-3-4-11(13(15,16)17)10(7-18)9(8)6-14/h3-4H,2,5-6H2,1H3
• InChI Key： HAGNIEZGRZWACY-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C(F)(F)F)C=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloromethyl-3-cyano-4-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 2-chloromethyl-3-cyano-4-(trifluoromethyl)phenylacetate (CAS No. 1805235-90-8)

Ethyl 2-chloromethyl-3-cyano-4-(trifluoromethyl)phenylacetate (CAS No. 1805235-90-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This ester derivative, characterized by its unique trifluoromethyl and cyano functional groups, is widely utilized in the synthesis of bioactive molecules. Its molecular structure, featuring a chloromethyl moiety, enables versatile reactivity, making it a valuable building block in modern synthetic chemistry.

The compound's CAS number 1805235-90-8 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents. In recent years, the demand for fluorinated compounds like this has surged due to their enhanced metabolic stability and lipophilicity, which are pivotal in drug design. The trifluoromethyl group (-CF3) in particular is a hotspot in medicinal chemistry, as it often improves binding affinity and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, topics frequently searched in academic and industrial circles.

From a synthetic perspective, Ethyl 2-chloromethyl-3-cyano-4-(trifluoromethyl)phenylacetate is often employed in multistep organic synthesis. Its cyano group (-CN) can be transformed into carboxylic acids or amides, while the chloromethyl functionality allows for nucleophilic substitutions. Such flexibility is crucial for constructing complex heterocycles, a recurring theme in crop protection and pharmaceutical development. Notably, the compound's role in pesticide intermediates has been explored, reflecting the agrochemical industry's focus on sustainable and efficient solutions.

In the context of green chemistry, researchers are investigating eco-friendly protocols to synthesize derivatives of CAS 1805235-90-8. This resonates with the global push toward environmentally benign solvents and catalytic processes, frequently queried in scientific databases. The compound's stability under various conditions also makes it a candidate for high-throughput screening (HTS) applications, a technique dominating discussions in drug discovery forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize Ethyl 2-chloromethyl-3-cyano-4-(trifluoromethyl)phenylacetate. Purity assessments are critical, as impurities can significantly impact downstream reactions—a concern highlighted in recent quality-by-design (QbD) methodologies. The compound's spectral data (e.g., 13C NMR shifts and IR absorptions) are often shared in open-access journals, addressing the scientific community's demand for reproducible research.

Looking ahead, the integration of machine learning in chemical synthesis may further optimize the production of 1805235-90-8 derivatives. Searches for AI-driven retrosynthesis tools have spiked, underscoring the intersection of computational chemistry and traditional lab work. As regulatory frameworks evolve, documentation of safety data sheets (SDS) for such compounds remains a priority, ensuring compliance with global standards like REACH and GMP.

In summary, Ethyl 2-chloromethyl-3-cyano-4-(trifluoromethyl)phenylacetate (CAS No. 1805235-90-8) exemplifies the innovation driving contemporary chemical research. Its multifaceted applications—from pharmaceutical scaffolds to agrochemical precursors—highlight its relevance in addressing real-world challenges. As interest in fluorine chemistry and sustainable synthesis grows, this compound will undoubtedly remain a focal point for scientific advancement.